Cas no 2193067-33-1 (3-(propan-2-yl)-3H-diazirin-3-ylmethanamine)

• Product Name: 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine
• CAS No: 2193067-33-1
• MF: C₅H₁₁N₃
• MW: 113.160940408707
• CID: 5810444
• PubChem ID: 165690054
• Update Time: 2025-11-01

3-(propan-2-yl)-3H-diazirin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3H-Diazirine-3-methanamine, 3-(1-methylethyl)-
• 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine
• 2193067-33-1
• [3-(propan-2-yl)-3H-diazirin-3-yl]methanamine
• EN300-1693264

• Inchi： 1S/C5H11N3/c1-4(2)5(3-6)7-8-5/h4H,3,6H2,1-2H3
• InChI Key： LUMFTGAHERWCFB-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)(CN)N=1

Computed Properties

• Exact Mass: 113.095297364g/mol
• Monoisotopic Mass: 113.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 135.9±32.0 °C(Predicted)
• pka: 9.17±0.29(Predicted)

Additional information on 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine

3-(propan-2-yl)-3H-diazirin-3-ylmethanamine: An Emerging Compound in Chemical Biology and Medicinal Chemistry

3-(propan-2-yl)-3H-diazirin-3-ylmethanamine (CAS No. 2193067-33-1) is a novel compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique diazirine moiety and isopropyl substituent, holds potential applications in various areas, including protein labeling, cross-linking, and drug development.

The diazirine functional group in 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine is particularly noteworthy due to its ability to undergo photolysis, generating highly reactive carbene intermediates. These intermediates can form covalent bonds with nearby amino acids, making the compound a valuable tool for site-specific protein modification and cross-linking studies. Recent research has highlighted the utility of diazirine-containing compounds in understanding protein-protein interactions and mapping protein structures with high precision.

In the context of chemical biology, 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine has been employed in the development of photoaffinity probes. These probes are designed to covalently label target proteins upon exposure to light, allowing for their isolation and characterization. This approach has been instrumental in identifying novel protein-protein interactions and elucidating the mechanisms of cellular processes such as signal transduction and enzymatic activity.

Moreover, the isopropyl substituent in 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine contributes to its solubility and stability, making it suitable for use in a wide range of experimental conditions. The compound's solubility properties have been optimized through various synthetic modifications, enhancing its utility in both in vitro and in vivo applications.

In medicinal chemistry, 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine has shown promise as a scaffold for the development of bioconjugates and prodrugs. The diazirine moiety can be strategically incorporated into drug molecules to enable site-specific activation or release upon exposure to light. This approach has potential applications in targeted drug delivery systems, where precise control over drug release can improve therapeutic efficacy and reduce side effects.

Recent studies have also explored the use of 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine in the context of cancer research. By conjugating this compound to targeting ligands or antibodies, researchers have developed photoactivatable prodrugs that can be selectively activated at tumor sites. This strategy aims to enhance the selectivity and potency of anticancer therapies while minimizing toxicity to healthy tissues.

The synthesis of 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine typically involves a multi-step process that includes the formation of the diazirine ring and subsequent functionalization with the isopropyl group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, 3-(propan-2-yl)-3H-diazirin-3-ylmethanamine (CAS No. 2193067-33-1) represents a versatile and promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique properties make it an invaluable tool for protein labeling, cross-linking, and drug development. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its impact on scientific discovery and therapeutic innovation.